Cas no 1873-89-8 (Tris(trimethylsiloxy)silane (Technical Grade))

• Product Name: Tris(trimethylsiloxy)silane (Technical Grade)
• CAS No: 1873-89-8
• MF: C₉H₂₇O₃Si₄
• MW: 295.650886774063
• MDL: MFCD00054865
• CID: 83988
• PubChem ID: 354334536
• Update Time: 2025-05-20

Tris(trimethylsiloxy)silane (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• Tris(trimethylsiloxy)silane
• tris(trimethylsilyloxy)silane
• tris(trimethylsilyloxy)silicon
• 2.2.6.6-tetramethyl-4-trimethylsiloxy-2,4,6-trisila-3.5-dioxaheptane
• 3-Hydrogen-1,1,1,5,5,5-hexamethyl-3-trimethylsiloxytrisiloxan
• EINECS 217-497-7
• 1,1,1,5,5,5-Hexamethyl-3-[(trimethylsilyl)oxy]trisiloxane
• 1,1,5,5,5-hexamethyl-3-[(trimethylsilyl)oxy]trisiloxane
• 1,1,1,5,5,5-Hexamethyl-3-((trimethylsilyl)oxy)trisiloxane
• 1,1,1,5,5,5-Hexamethyl-3-(trimethylsiloxy)pentanetrisiloxane
• 1,1,1,5,5,5-Hexamethyl-3-(trimethylsilyloxy)pentanetrisiloxane
• 1,1,1,5,5,5-Hexamethyl-3-[(trimethylsilyl)oxy]pentanetrisiloxane
• Tris(trimethylsilyloxy)silane,97%
• TRIS(TRIMETHYLSILYLOXY)SILANE, 98+%
• Tris(trimethylsiloxy)silane (Technical Grade)
• AS-78032
• J-012063
• 1,1,5,5,5-Hexamethyl-3-((trimethylsilyl)oxy)trisiloxane
• Tris(trimethylsiloxy)silane, >=98%
• AKOS015913880
• BAA87389
• DTXSID00172039
• SCHEMBL156406
• Trisiloxane, 1,1,1,5,5,5-hexamethyl-3-[(trimethylsilyl)oxy]-
• D92712
• AKOS024462704
• T3520
• 1,1,1,5,5,5-hexamethyl-3-[(trimethylsilyl)oxy]-trisiloxane
• 1873-89-8
• 2,2,6,6-TETRAMETHYL-4-[(TRIMETHYLSILYL)OXY]-3,5-DIOXA-2,4,6-TRISILAHEPTAN-4-YL
• XAASNKQYFKTYTR-UHFFFAOYSA-N
• s21175

• MDL： MFCD00054865
• Inchi： 1S/C9H27O3Si4/c1-14(2,3)10-13(11-15(4,5)6)12-16(7,8)9/h1-9H3
• InChI Key： XAASNKQYFKTYTR-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)O[Si](O[Si](C)(C)C)O[Si](C)(C)C |^1:5|

Computed Properties

• Exact Mass: 296.11200
• Monoisotopic Mass: 295.103726
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: liquid
• Density: 0.852 g/mL at 25 °C(lit.)
• Melting Point: <0°C
• Boiling Point: 185°C(lit.)
• Flash Point: Fahrenheit: 131 ° f < br / > Celsius: 55 ° C < br / >
• Refractive Index: n20/D 1.386(lit.)
• PSA: 27.69000
• LogP: 3.25810
• Solubility: Insoluble in water
• Vapor Pressure: 1.0±0.3 mmHg at 25°C

Tris(trimethylsiloxy)silane (Technical Grade) Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： S23-S24/25
• FLUKA BRAND F CODES：10-21
• Packing Group：III
• Risk Phrases：R10
• Storage Condition：Flammable area
• HazardClass：3
• PackingGroup：III
• TSCA：No
• Safety Term：S23;S24/25
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes
• Other Chemical Reagents Organic Metal Reagents

Additional information on Tris(trimethylsiloxy)silane (Technical Grade)

Introduction to Tris(trimethylsiloxy)silane (Technical Grade) and Its CAS No. 1873-89-8

Tris(trimethylsiloxy)silane (Technical Grade), identified by the chemical compound identifier CAS No. 1873-89-8, is a versatile organosilicon compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique siloxane structure, plays a pivotal role in various synthetic applications, particularly in the modification of surfaces and the development of advanced materials. The technical-grade formulation ensures a high level of purity and consistency, making it an invaluable reagent for both industrial and laboratory settings.

The molecular structure of Tris(trimethylsiloxy)silane (Technical Grade) consists of three trimethylsiloxy groups attached to a central silicon atom. This configuration imparts exceptional stability and reactivity, enabling its use in a wide range of chemical transformations. The compound's ability to form stable silicon-oxygen bonds makes it particularly useful in the synthesis of siloxane-based polymers, coatings, and adhesives. Additionally, its role in surface modification has been extensively studied, particularly in enhancing the hydrophobicity and thermal stability of various substrates.

In recent years, the applications of Tris(trimethylsiloxy)silane (Technical Grade) have expanded into the pharmaceutical sector, where it serves as a key intermediate in the synthesis of novel drug delivery systems. The compound's compatibility with biologically active molecules has opened up new avenues for developing targeted therapies. For instance, researchers have utilized this silane derivative to create micellar nanoparticles that can encapsulate and release drugs in a controlled manner, thereby improving bioavailability and therapeutic efficacy.

The industrial significance of CAS No. 1873-89-8 cannot be overstated. Its use in the production of high-performance materials has led to advancements in sectors such as electronics, aerospace, and automotive manufacturing. In electronics, for example, siloxane-based materials derived from this compound are employed to enhance the thermal conductivity and dielectric properties of circuit boards. Similarly, in aerospace applications, these materials contribute to the development of lightweight yet durable components that can withstand extreme conditions.

Recent research has also highlighted the potential of Tris(trimethylsiloxy)silane (Technical Grade) in sustainable chemistry. The compound's ability to participate in green chemistry reactions has made it a candidate for processes that minimize waste and reduce environmental impact. For instance, studies have demonstrated its use in catalytic systems that promote efficient organic transformations while generating minimal byproducts. This aligns with global efforts to develop more sustainable chemical practices.

The pharmaceutical industry has seen significant advancements due to the incorporation of CAS No. 1873-89-8 into drug development protocols. Its role as a cross-linking agent has been particularly noteworthy in the creation of hydrogels for tissue engineering applications. These hydrogels mimic natural extracellular matrices, providing a suitable environment for cell growth and regeneration. The biocompatibility and tunable properties of these materials make them promising candidates for treating injuries and degenerative diseases.

Moreover, the compound's reactivity with other functional groups has enabled the synthesis of complex molecules with tailored properties. This flexibility has been leveraged in the development of new agrochemicals, where siloxane derivatives contribute to enhanced crop protection formulations. By improving the stability and efficacy of these products, Tris(trimethylsiloxy)silane (Technical Grade) plays a crucial role in sustainable agriculture practices.

The future prospects of CAS No. 1873-89-8 are promising, with ongoing research exploring its potential in emerging fields such as nanotechnology and renewable energy storage devices. The compound's ability to form stable networks with other materials suggests its utility in developing next-generation batteries with improved energy density and cycle life. Additionally, its application in creating self-healing materials could revolutionize maintenance requirements across various industries.

In conclusion,Tris(trimethylsiloxy)silane (Technical Grade) is a multifaceted compound with far-reaching implications across multiple scientific disciplines. Its versatility as a synthetic intermediate and surface modifier underscores its importance in modern chemistry. As research continues to uncover new applications for this silane derivative,CAS No. 1873-89-8 is poised to remain at the forefront of innovation-driven solutions.